![molecular formula C16H10F4N2O4S B2681197 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)acetamide CAS No. 899995-56-3](/img/structure/B2681197.png)
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a benzo[d]isothiazol-2(3H)-one 1,1-dioxide moiety and a 4-fluoro-3-(trifluoromethyl)phenyl group . The benzo[d]isothiazol-2(3H)-one 1,1-dioxide moiety is a type of isothiazole, a heterocyclic compound containing a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom . The 4-fluoro-3-(trifluoromethyl)phenyl group is a type of aryl group, which is a functional group derived from simple aromatic rings .
Molecular Structure Analysis
The molecular structure of this compound would likely show the connectivity of the benzo[d]isothiazol-2(3H)-one 1,1-dioxide moiety and the 4-fluoro-3-(trifluoromethyl)phenyl group .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the properties of the isothiazole and aryl groups .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structural components. For example, the presence of the isothiazole ring could potentially contribute to its chemical stability .Scientific Research Applications
Anticancer, Antioxidant, and Anti-Inflammatory Activities
A study focused on N-substituted saccharins, including 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl) acetonitrile, revealed its potential in anticancer, antioxidant, and anti-inflammatory applications. The compounds displayed excellent to moderate anti-inflammatory activity and demonstrated effectiveness against hepatic cancer cells. They were also evaluated for their inhibitory effect on the human COX-1 enzyme, indicating their potential as anti-inflammatory drugs. The density functional theory (DFT) was used to correlate chemical properties with experimental data, highlighting the compounds' electron donation ability (Al-Fayez et al., 2022).
Antimicrobial Activities
Another study synthesized derivatives of 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)acetamide and evaluated their antimicrobial activities against various resistant Gram-positive and Gram-negative bacteria. The compounds showed MIC values lower than linezolid against different bacterial strains, indicating their potential as effective antimicrobial agents (Varshney et al., 2009).
Antifoulant Properties
A study focusing on the synthesis of novel antifoulant derivatives, including 2‐(3‐oxobenzo[d]isothiazol‐2(3H)‐yl)acetohydrazide, demonstrated potential antifoulant properties. These derivatives were synthesized in good yields and characterized by various spectroscopic methods, indicating their utility in preventing biofouling (Xu et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[4-fluoro-3-(trifluoromethyl)phenyl]-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10F4N2O4S/c17-12-6-5-9(7-11(12)16(18,19)20)21-14(23)8-22-15(24)10-3-1-2-4-13(10)27(22,25)26/h1-7H,8H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHXBBBSFXBBPED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(S2(=O)=O)CC(=O)NC3=CC(=C(C=C3)F)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10F4N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.